Cas no 1799787-26-0 (C]iridium(III))

• Product Name: C]iridium(III)
• CAS No: 1799787-26-0
• CID: 4727689
• Update Time: 2025-07-23

C]iridium(III) Chemical and Physical Properties

Names and Identifiers

• C]iridium(III)
• Chlorohydro[2-[[(R)-[2-[(R)-[2-(4-morpholinyl-κ
• N]ethyl]thio-κ
• N4)ethyl]amino-κ
• S]methyl]phenyl-κ
• Chlorohydro[2-[[(R)-[2-[(R)-[2-(4-morpholinyl-κN4)ethyl]amino-κN]ethyl]thio-κS]methyl]phenyl-κC]iridium(III)

• Inchi： 1S/C15H22N2OS.ClH.Ir.H/c1-2-4-15(5-3-1)14-19-13-7-16-6-8-17-9-11-18-12-10-17;;;/h1-4H,6-14H2;1H;;/q-2;;+2;
• InChI Key： VXBYPEHVDLIAHZ-UHFFFAOYSA-N
• SMILES： [Cl-][Ir+3]123(N(CCS1CC1=CC=CC=[C-]21)CCN13CCOCC1)[H-]

Additional information on C]iridium(III)

Introduction to C]iridium(III) and Its Significance in Modern Chemistry

The compound with the CAS number 1799787-26-0 is a specialized chemical entity that falls under the category of C]iridium(III) complexes. This metal-based compound has garnered significant attention in the field of inorganic chemistry and its applications, particularly in catalysis, luminescence, and as a component in advanced materials. The unique properties of C]iridium(III) make it a valuable asset in various scientific and industrial applications, where its ability to exhibit multiple oxidation states and coordinate with a wide range of ligands contributes to its versatility.

In recent years, the study of C]iridium(III) compounds has been extensively explored due to their potential in developing novel pharmaceuticals and materials. The compound with CAS number 1799787-26-0 has been investigated for its role in photochemical processes, where its luminescent properties are harnessed for applications such as organic light-emitting diodes (OLEDs) and sensors. The research on this compound has shown that it can be tailored to exhibit specific optical characteristics, making it an attractive candidate for next-generation display technologies.

The catalytic applications of C]iridium(III) are another area of intense interest. This compound has been found to be effective in various organic transformations, including cross-coupling reactions, which are pivotal in the synthesis of complex molecules. The ability of C]iridium(III) to facilitate these reactions under mild conditions has made it a preferred choice for chemists working on drug development and fine chemical synthesis. TheCAS number 1799787-26-0 specifically refers to a derivative that has been optimized for enhanced catalytic efficiency, showcasing the ongoing efforts to improve the performance of this metal complex.

Moreover, the use of C]iridium(III) in material science has opened up new avenues for innovation. Researchers have been exploring its potential as a dopant in semiconductors and as a component in advanced coatings that exhibit self-cleaning properties. The unique electronic structure of C]iridium(III) allows it to interact with other materials in ways that can lead to novel functionalities. For instance, when incorporated into polymers, it can enhance thermal stability and mechanical strength, making it useful in high-performance composites.

The pharmaceutical industry has also benefited from the study of compounds like the one identified by CAS number 1799787-26-0. The ability of C]iridium(III) complexes to act as catalysts for biological transformations has led to the development of new therapeutic agents. These complexes have been investigated for their potential antimicrobial and anticancer properties, with some derivatives showing promising results in preclinical studies. The precise coordination chemistry of C]iridium(III) allows for the design of molecules that can selectively target specific biological pathways, offering a new frontier in drug discovery.

In conclusion, the compound with CAS number 1799787-26-0, which is a derivative of C]iridium(III), represents a significant advancement in modern chemistry. Its multifaceted applications span from catalysis and luminescence to material science and pharmaceuticals. The ongoing research into this compound underscores its importance as a building block for innovative technologies and treatments. As scientists continue to uncover new properties and functionalities of C]iridium(III), its impact on various scientific disciplines is expected to grow even further.